Cas no 13505-08-3 (3-Ethoxy-4-nitropyridine)

• Product Name: 3-Ethoxy-4-nitropyridine
• CAS No: 13505-08-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4905070
• Update Time: 2025-09-26

3-Ethoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-nitropyridine
• Pyridine, 3-ethoxy-4-nitro-
• 3-Ethoxy-4-nitropyridine

• Inchi： 1S/C7H8N2O3/c1-2-12-7-5-8-4-3-6(7)9(10)11/h3-5H,2H2,1H3
• InChI Key： BIZUKKBDLTUDMI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 1
• Topological Polar Surface Area: 67.9

Additional information on 3-Ethoxy-4-nitropyridine

3-Ethoxy-4-nitropyridine (CAS No. 13505-08-3): A Versatile Chemical Intermediate for Modern Applications

3-Ethoxy-4-nitropyridine (CAS No. 13505-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative serves as a crucial building block in synthetic chemistry, particularly in the development of novel drug candidates and specialty chemicals. The compound's unique molecular structure, featuring both ethoxy and nitro functional groups, makes it an attractive intermediate for various heterocyclic synthesis applications.

Recent trends in green chemistry have highlighted the importance of efficient synthetic pathways for pyridine derivatives, with 3-Ethoxy-4-nitropyridine being no exception. Researchers are particularly interested in its potential as a precursor for biologically active compounds, especially in light of growing demand for new antimicrobial and anti-inflammatory agents. The compound's electron-withdrawing nitro group and electron-donating ethoxy group create interesting electronic properties that can be exploited in medicinal chemistry applications.

From a commercial perspective, 3-Ethoxy-4-nitropyridine suppliers have reported increased demand due to its utility in catalyst development and material science applications. The compound's stability under various conditions makes it particularly valuable for high-throughput screening in drug discovery programs. Many researchers searching for "nitropyridine synthesis methods" or "functionalized pyridine applications" will encounter this compound as a key intermediate in numerous synthetic pathways.

The physical properties of 3-Ethoxy-4-nitropyridine contribute to its widespread use. With a molecular weight of 168.15 g/mol, this yellow crystalline solid demonstrates good solubility in common organic solvents, a characteristic that facilitates its incorporation into various chemical reactions. Analytical chemists often utilize advanced techniques like HPLC analysis and mass spectrometry to characterize this compound and its derivatives.

In the context of current pharmaceutical research trends, 3-Ethoxy-4-nitropyridine has shown promise in the development of kinase inhibitors, a class of compounds receiving considerable attention for cancer treatment. The search terms "pyridine-based drug development" and "nitropyridine medicinal uses" frequently appear in scientific literature searches, reflecting the growing interest in this chemical space. Researchers are particularly focused on modifying the nitro group to create diverse bioactive molecules.

The synthesis of 3-Ethoxy-4-nitropyridine typically involves nitration reactions of appropriate pyridine precursors, followed by etherification steps. Process chemists continue to optimize these methods to improve yields and reduce environmental impact, aligning with modern sustainable chemistry principles. Recent patents have disclosed innovative approaches to producing this compound with reduced byproduct formation.

Quality control of 3-Ethoxy-4-nitropyridine remains a critical consideration for manufacturers and end-users alike. Standard specifications typically include purity requirements (>98%), along with limits for residual solvents and heavy metals. Analytical techniques such as NMR spectroscopy and chromatographic methods are routinely employed to verify the compound's identity and purity.

Looking toward future applications, 3-Ethoxy-4-nitropyridine is being investigated for potential uses in electronic materials and organic semiconductors. The compound's conjugated system and substituent effects make it an interesting candidate for molecular electronics research. This aligns with current searches for "nitropyridine material science applications" and "functional heterocycles for electronics."

Storage and handling recommendations for 3-Ethoxy-4-nitropyridine emphasize protection from light and moisture, with typical storage conditions involving amber glass containers in cool, dry environments. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed when working with this chemical.

The global market for 3-Ethoxy-4-nitropyridine continues to expand, driven by increasing R&D activities in both academic and industrial settings. Suppliers offering "high purity nitropyridine derivatives" and "custom synthesis of pyridine compounds" frequently list this material among their product portfolios. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

In conclusion, 3-Ethoxy-4-nitropyridine (CAS No. 13505-08-3) represents an important tool in modern synthetic chemistry, with applications spanning pharmaceutical development, materials science, and specialty chemical production. Its unique structural features and reactivity profile ensure its continued relevance in scientific research and industrial applications. As interest in functionalized heterocycles grows, this compound will likely maintain its position as a valuable intermediate for diverse chemical transformations.